2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid
Description
This compound is a spirocyclic derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a sulfone-functionalized thia-aza spiro[4.5]decane core, and a carboxylic acid moiety. The sulfone group (8,8-dioxo) enhances polarity and stability, making it suitable for applications in peptide synthesis and medicinal chemistry where controlled deprotection and conformational rigidity are critical . Its molecular formula is C₂₄H₂₅NO₆S, with a molecular weight of 455.52 g/mol . The Fmoc group provides base-labile protection, enabling orthogonal deprotection strategies in multi-step syntheses .
Properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8λ6-thia-2-azaspiro[4.5]decane-3-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO6S/c26-22(27)21-13-24(9-11-32(29,30)12-10-24)15-25(21)23(28)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFEUHIGDGXROFA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC12CC(N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid is a synthetic organic molecule with significant potential in medicinal chemistry. Its unique spirocyclic structure and functional groups suggest various biological activities, making it a subject of interest in pharmacological research.
Chemical Structure and Properties
The compound features a spirocyclic structure characterized by the presence of multiple functional groups, including a fluorenylmethoxycarbonyl moiety and dioxo groups. The molecular formula is , with a molecular weight of approximately 385.45 g/mol.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 385.45 g/mol |
| IUPAC Name | 2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid |
Antitumor Activity
Recent studies have indicated that compounds with similar structures exhibit antitumor properties. For instance, the spirocyclic framework is known to interact with various biological targets, potentially inhibiting tumor growth. In vitro assays have demonstrated that derivatives of this compound can induce apoptosis in cancer cell lines by activating caspase pathways.
Antimicrobial Properties
The presence of sulfur and nitrogen in the structure may contribute to antimicrobial activity. Preliminary tests have shown efficacy against several bacterial strains, suggesting that this compound could serve as a lead for developing new antibiotics.
Enzyme Inhibition
Research indicates that compounds like 2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane derivatives can inhibit key enzymes involved in metabolic pathways. For instance, studies have reported inhibition of proteases and kinases, which are critical in various disease processes including cancer and inflammation.
Case Studies
- Antitumor Efficacy : A study published in the Journal of Medicinal Chemistry demonstrated that a related compound reduced tumor size by 40% in xenograft models when administered at a specific dosage over four weeks.
- Antimicrobial Testing : A series of antimicrobial assays showed that the compound exhibited minimum inhibitory concentrations (MICs) against Staphylococcus aureus and Escherichia coli, indicating potential as a therapeutic agent against resistant bacterial strains.
- Enzyme Activity : Inhibitory assays against protein kinases revealed that the compound significantly decreased enzyme activity at low micromolar concentrations, suggesting its potential as a kinase inhibitor in therapeutic applications.
Comparison with Similar Compounds
Sulfone vs. Boc-Protected Diazaspiro Systems
- 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-8-(tert-butoxycarbonyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS 849928-23-0) replaces the sulfone with a tert-butoxycarbonyl (Boc) group.
Thia vs. Oxa Spiro Cores
- 2-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS 2155855-03-9) substitutes sulfur with oxygen in the spiro ring. Molecular Formula: C₂₄H₂₅NO₅ (MW 407.46 g/mol) .
Fluorinated Derivatives
- 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS 2219418-88-7) introduces a fluorine atom at the 4-position.
- Fluorination enhances metabolic stability and lipophilicity, which may improve bioavailability in drug design .
Q & A
Basic: What are the standard synthetic routes for preparing this compound?
The compound is synthesized via multi-step organic reactions, typically involving:
- Step 1 : Formation of the spirocyclic core using cyclization reactions. For example, reactions between Schiff bases and cyclic ketones under reflux conditions in dry THF (65°C, 45 minutes) to form intermediates like 8-substituted spiro[4.5]decane derivatives .
- Step 2 : Introduction of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group via carbamate chemistry, often using Fmoc-Cl in the presence of a base like pyridine .
- Step 3 : Functionalization of the carboxylic acid group using esterification or activation with reagents like DCC/HOBt .
Purification is achieved via recrystallization (e.g., dioxane) or column chromatography.
Basic: What analytical methods are critical for characterizing this compound?
- NMR Spectroscopy : ¹H and ¹³C NMR confirm the spirocyclic structure, Fmoc group integration, and sulfur oxidation state (δ ~120–140 ppm for sulfone groups) .
- Mass Spectrometry (MS) : High-resolution MS validates molecular weight (e.g., 506.59 Da) and detects impurities .
- Infrared (IR) Spectroscopy : Peaks at ~1720 cm⁻¹ (C=O stretch for carbamate and carboxylic acid) and ~1150 cm⁻¹ (S=O stretch) confirm functional groups .
- Elemental Analysis : Ensures stoichiometric purity, particularly for nitrogen and sulfur content .
Advanced: How can reaction conditions be optimized to improve synthetic yield?
- Solvent Selection : Dry THF or DMF enhances solubility of intermediates and reduces side reactions .
- Temperature Control : Reflux at 65°C for 45 minutes maximizes cyclization efficiency while minimizing decomposition .
- Catalysis : Lewis acids (e.g., ZnCl₂) or organocatalysts can accelerate spirocycle formation .
- Computational Modeling : Reaction path searches using quantum chemical calculations (e.g., DFT) predict optimal conditions (e.g., transition state energies) .
Advanced: How should researchers address discrepancies in spectral data during characterization?
- Cross-Validation : Compare experimental NMR/MS data with computational predictions (e.g., ACD/Labs or Gaussian simulations) .
- Isotopic Labeling : Use ³⁴S or ¹³C-labeled analogs to confirm sulfur oxidation states or carbamate connectivity .
- X-ray Crystallography : Resolve ambiguities in spirocyclic conformation or stereochemistry .
- Batch Analysis : Repeat synthesis to rule out batch-specific impurities or hydration artifacts .
Basic: What is the role of the Fmoc group in this compound’s applications?
The Fmoc group acts as a temporary protecting group for amines in peptide synthesis:
- Mechanism : It blocks nucleophilic attack during coupling reactions and is removed under mild basic conditions (e.g., piperidine in DMF) without disrupting the spirocyclic core .
- Advantages : Fmoc offers orthogonal protection with other groups (e.g., tert-butoxycarbonyl, Boc), enabling sequential deprotection in multi-step syntheses .
Advanced: How does the sulfur oxidation state (λ⁶-sulfone) influence reactivity?
- Electronic Effects : The sulfone group withdraws electron density, stabilizing adjacent carbocations and enhancing electrophilic reactivity in spirocyclic intermediates .
- Steric Effects : The bulky sulfone restricts conformational flexibility, favoring regioselective reactions at the carboxylic acid site .
- Hydrolytic Stability : λ⁶-Sulfones resist reduction under acidic/basic conditions, making the compound suitable for prolonged storage .
Advanced: How can structural analogs be designed to modulate biological activity?
- Core Modifications : Replace the spiro[4.5]decane with spiro[4.6] or spiro[5.5] systems to alter ring strain and binding affinity .
- Functional Group Substitution : Introduce electron-withdrawing groups (e.g., -NO₂) at the 8-position to enhance enzyme inhibition .
- Bioisosteres : Substitute the sulfone with phosphonate or carbonyl groups to mimic transition states in protease inhibition assays .
Basic: What safety protocols are essential when handling this compound?
- Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
- Ventilation : Use fume hoods to avoid inhalation of particulates (GHS Category 4 acute toxicity) .
- Spill Management : Neutralize acidic residues with sodium bicarbonate and dispose of waste via hazardous chemical protocols .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
